Cas no 34576-86-8 (3,4-Dichloro-1-benzothiophene-2-carbonyl chloride)

• Product Name: 3,4-Dichloro-1-benzothiophene-2-carbonyl chloride
• CAS No: 34576-86-8
• MF: C₉H₃Cl₃OS
• MW: 265.543518304825
• MDL: MFCD01993638
• CID: 89086
• PubChem ID: 615313
• Update Time: 2025-06-08

3,4-Dichloro-1-benzothiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichlorobenzo[b]thiophene-2-carbonyl chloride
• 3,4-dichloro-1-benzothiophene-2-carbonyl chloride
• 2-Chlorcarbonyl-3,4-dichlorbenzo<b>thiophen
• 3,4-Dichlor-benzo-<b>-thiophen-2-carbonsaeurechlorid
• 3,4-dichloro-benzo[b]thiophene-2-carbonyl chloride
• FT-0683338
• CS-0269004
• SCHEMBL8878288
• AKOS002683743
• A918909
• DTXSID00346814
• FABCCQHAVXFNMK-UHFFFAOYSA-N
• MFCD01993638
• VS-05295
• 34576-86-8
• 3,4-Dichloro-1-benzothiophene-2-carbonyl chloride #
• EN300-790409
• Benzo[b]thiophene-2-carbonyl chloride, 3,4-dichloro-
• DA-24761
• ALBB-011350
• BBL016357
• STK398250
• 3,4-Dichloro-1-benzothiophene-2-carbonyl chloride

• MDL： MFCD01993638
• Inchi： 1S/C9H3Cl3OS/c10-4-2-1-3-5-6(4)7(11)8(14-5)9(12)13/h1-3H
• InChI Key： FABCCQHAVXFNMK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)SC2C=CC=C(C=21)Cl

Computed Properties

• Exact Mass: 263.89700
• Monoisotopic Mass: 263.897019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Color/Form: crystal
• Density: 1.625
• Boiling Point: 375°Cat760mmHg
• Flash Point: 180.6°C
• Refractive Index: 1.691
• PSA: 45.31000
• LogP: 4.58710
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

3,4-Dichloro-1-benzothiophene-2-carbonyl chloride Security Information

• Hazardous Material transportation number：UN3261
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：(BD171897)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3,4-Dichloro-1-benzothiophene-2-carbonyl chloride

Comprehensive Overview of 3,4-Dichloro-1-benzothiophene-2-carbonyl chloride (CAS No. 34576-86-8)

3,4-Dichloro-1-benzothiophene-2-carbonyl chloride (CAS No. 34576-86-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a benzothiophene core with carbonyl chloride and dichloro substituents, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers often explore its reactivity in cross-coupling reactions and heterocyclic synthesis, aligning with current trends in green chemistry and sustainable manufacturing.

The compound’s significance has grown due to rising interest in small-molecule drug discovery and crop protection agents. Recent studies highlight its role in developing kinase inhibitors and antifungal compounds, addressing global challenges like antimicrobial resistance (AMR). Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity, a common query among chemists optimizing synthetic routes.

From an industrial perspective, 34576-86-8 is often discussed in forums on scale-up synthesis and process optimization. Environmental concerns have also spurred interest in safer alternatives to traditional chlorination methods, with electrochemical synthesis emerging as a hot topic. These trends reflect broader shifts toward eco-friendly chemical production, a priority for regulatory bodies worldwide.

Handling 3,4-Dichloro-1-benzothiophene-2-carbonyl chloride requires adherence to standard laboratory protocols. While not classified as hazardous under general guidelines, its carbonyl chloride group necessitates precautions like anhydrous conditions to avoid hydrolysis. This aligns with frequently searched terms such as "stable storage conditions for acid chlorides" and "handling moisture-sensitive reagents."

In summary, CAS No. 34576-86-8 exemplifies the intersection of medicinal chemistry and industrial innovation. Its applications in high-value chemical synthesis and relevance to biodegradable materials research ensure its continued importance in scientific and commercial spheres.